Cas no 99945-95-6 (Keto Lovastatin Hydroxy Acid (3-Oxo-lovastatin Hydroxy Acid))

• Product Name: Keto Lovastatin Hydroxy Acid (3-Oxo-lovastatin Hydroxy Acid)
• CAS No: 99945-95-6
• MF: C₂₄H₃₆O₇
• MW: 436.53844833374
• CID: 5731879
• Update Time: 2025-11-01

Keto Lovastatin Hydroxy Acid (3-Oxo-lovastatin Hydroxy Acid) Chemical and Physical Properties

Names and Identifiers

• Keto Lovastatin Hydroxy Acid (3-Oxo-lovastatin Hydroxy Acid)
• 1-Naphthaleneheptanoic acid, 1,2,6,7,8,8a-hexahydro-β,δ-dihydroxy-2,6-dimethyl-8-(2-methyl-1,3-dioxobutoxy)- (9CI)

• Inchi： 1S/C24H36O7/c1-13-9-17-6-5-14(2)20(8-7-18(26)11-19(27)12-22(28)29)23(17)21(10-13)31-24(30)15(3)16(4)25/h5-6,9,13-15,18-21,23,26-27H,7-8,10-12H2,1-4H3,(H,28,29)
• InChI Key： PRXQRWZKAQAAAV-UHFFFAOYSA-N
• SMILES： C1(CCC(O)CC(O)CC(O)=O)C2C(=CC(C)CC2OC(=O)C(C)C(=O)C)C=CC1C

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 632.2±55.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on Keto Lovastatin Hydroxy Acid (3-Oxo-lovastatin Hydroxy Acid)

Comprehensive Analysis of Keto Lovastatin Hydroxy Acid (CAS No. 99945-95-6): Properties, Applications, and Research Insights

Keto Lovastatin Hydroxy Acid, also known as 3-Oxo-lovastatin Hydroxy Acid (CAS No. 99945-95-6), is a biologically active metabolite of lovastatin, a well-known statin compound. This derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. The compound's keto group at the 3-position and the hydroxy acid moiety contribute to its distinct physicochemical properties, making it a subject of interest for drug development and metabolic studies.

In recent years, the scientific community has focused on understanding the role of Keto Lovastatin Hydroxy Acid in cholesterol metabolism and its potential as a HMG-CoA reductase inhibitor. Researchers have explored its efficacy in modulating lipid profiles, with studies suggesting it may offer advantages over its parent compound in terms of bioavailability and metabolic stability. The compound's mechanism of action involves competitive inhibition of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis, which aligns with current trends in cardiovascular disease prevention strategies.

The growing interest in 3-Oxo-lovastatin Hydroxy Acid reflects broader market trends toward precision medicine and personalized therapeutics. As consumers increasingly seek natural cholesterol management solutions, this compound's derivation from fungal fermentation (similar to lovastatin's origin) positions it as a potentially attractive option. Pharmaceutical manufacturers are investigating its incorporation into next-generation lipid-lowering formulations, particularly for patients who may benefit from modified statin metabolites.

From a chemical perspective, Keto Lovastatin Hydroxy Acid (CAS No. 99945-95-6) exhibits several noteworthy characteristics. The compound's molecular weight is 404.5 g/mol, with a chemical formula of C₂₄H₃₆O₆. Its hydroxy acid functionality enhances water solubility compared to the lactone form of lovastatin, potentially improving absorption characteristics. These properties have led to investigations into its pharmacokinetic profile and tissue distribution patterns, topics frequently searched by researchers in drug development forums.

Current research trends highlight the compound's potential beyond cardiovascular applications. Preliminary studies suggest 3-Oxo-lovastatin Hydroxy Acid may influence inflammatory pathways and oxidative stress markers, aligning with growing scientific interest in pleiotropic effects of statin metabolites. This has sparked discussions in academic circles about repurposing such compounds for neuroprotective applications or metabolic syndrome management - topics that consistently rank high in scientific literature searches.

Quality control and analytical methods for Keto Lovastatin Hydroxy Acid have evolved significantly, with modern techniques like HPLC-MS and NMR spectroscopy enabling precise characterization. The compound's stability under various storage conditions remains an active area of investigation, particularly for pharmaceutical manufacturers optimizing formulation strategies. These technical aspects represent common search queries among quality assurance professionals in the pharmaceutical industry.

The commercial landscape for 99945-95-6 reflects growing demand from both research institutions and pharmaceutical developers. Suppliers typically offer the compound in high-purity grades (≥95% by HPLC), with current market trends showing increased requests for GMP-grade materials for preclinical development. This aligns with industry movements toward more rigorous quality standards in early-stage drug development, a topic frequently discussed in pharmaceutical business analytics.

Environmental and regulatory considerations for Keto Lovastatin Hydroxy Acid production have gained attention in sustainability-focused research. The compound's biodegradation profile and green chemistry synthesis approaches represent emerging areas of interest, particularly among manufacturers aiming to reduce environmental impact. These aspects connect with broader industry conversations about sustainable pharmaceutical manufacturing, which consistently ranks high in environmental science search trends.

Future research directions for 3-Oxo-lovastatin Hydroxy Acid may explore its potential in combination therapies, particularly with other lipid-modulating agents or nutraceuticals. The compound's interaction with gut microbiota - a hot topic in microbiome research - presents another promising avenue for investigation. Such interdisciplinary approaches reflect current scientific priorities and frequently appear in grant proposal databases and research funding announcements.

In conclusion, Keto Lovastatin Hydroxy Acid (CAS No. 99945-95-6) represents a fascinating case study in pharmaceutical metabolite research. Its dual characteristics as a biological active compound and a chemical intermediate create numerous opportunities for scientific exploration and therapeutic development. As research continues to uncover its full potential, this compound will likely remain a subject of intense study in both academic and industrial settings, particularly within the context of evolving personalized medicine paradigms and cardiovascular health innovations.